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Compound of Interest

Compound Name: Avobenzone-d3

Cat. No.: B15544284

For researchers, scientists, and drug development professionals, the meticulous management
of chemical compounds is a cornerstone of laboratory safety and regulatory compliance. This
guide provides essential, step-by-step procedures for the proper disposal of Avobenzone-d3,
a deuterated analog of the common UV filter Avobenzone. Adherence to these protocols is
crucial for maintaining a safe laboratory environment, protecting personnel, and minimizing
environmental impact. Improper disposal of this compound can pose risks due to its potential
aguatic toxicity.

Chemical and Safety Data Summary

While some safety data sheets (SDS) for deuterated Avobenzone may classify it as non-
hazardous, others indicate potential for long-term adverse effects on aquatic life.[1] Given the
known environmental impact of Avobenzone, it is prudent to handle Avobenzone-d3 as a
chemical waste stream requiring special disposal.
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Property Value Source
1-[4-(1,1-
dimethylethyl)phenyl]-3-[4-

Chemical Name yiethylphenyl]-3- Cayman Chemical

(methoxy-d3)phenyl]-1,3-

propanedione

CAS Number 2933758-47-3 Cayman Chemical
Molecular Formula C20H19D303 Cayman Chemical
Appearance Solid Cayman Chemical
Primary Hazard Potential for aquatic toxicity [1]

) ) ) Hazardous Waste, Non-
Disposal Consideration ] [1][2]
halogenated organic waste

Experimental Protocol: Safe Disposal of
Avobenzone-d3

This methodology provides a general framework for the safe disposal of Avobenzone-d3 in a
laboratory setting. Always consult and adhere to your institution's specific Environmental Health
and Safety (EHS) guidelines.

Materials Required:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

e Chemical fume hood.

o Designated, labeled, and sealed waste container for non-halogenated organic solids.

» Designated, labeled, and sealed waste container for non-halogenated organic liquid waste.
» Appropriate solvent (e.g., ethanol, isopropanol, or as used in the experiment).

¢ Inert absorbent material (e.g., vermiculite, sand).
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Disposal Steps:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves, to prevent skin and eye contact.

o Work in a Ventilated Area: Conduct all handling and preparation for the disposal of
Avobenzone-d3 in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

» Waste Segregation: Avobenzone-d3 waste should be segregated as non-halogenated
organic waste. Do not mix it with halogenated solvents or other incompatible waste streams.

» Disposal of Solid Avobenzone-d3:

o Bulk Quantities: Transfer bulk quantities of solid Avobenzone-d3 directly into a
designated, clearly labeled, and sealed waste container for non-halogenated organic
solids.

o Trace Amounts/Residue: For containers with trace amounts of solid residue, rinse the
container multiple times with a suitable non-halogenated organic solvent. Collect the
solvent rinse in a designated waste container for non-halogenated organic liquid waste.
The rinsed container, once free of chemical residue, can often be disposed of as regular
lab glass or plastic, but confirm this with your institution's EHS office.

e Disposal of Avobenzone-d3 in Solution:

o Collect all solutions containing Avobenzone-d3 in a designated, sealed waste container
for non-halogenated organic liquid waste.

o Spill Cleanup:

o In the event of a spill, contain the spill using an inert absorbent material like vermiculite or
sand.

o Carefully collect the absorbent material and contaminated debris into a sealed, labeled
hazardous waste container.
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o Clean the spill area with an appropriate solvent and collect the cleaning materials for
disposal as hazardous waste.

o Container Labeling: The waste container must be clearly and accurately labeled with
"Hazardous Waste," the full chemical name ("Avobenzone-d3"), and the primary hazard
(e.g., "Toxic to Aquatic Life").

» Final Disposal: The sealed and labeled waste container must be transferred to your
institution's Environmental Health and Safety (EHS) department for final disposal in
accordance with local, state, and federal regulations. Never dispose of Avobenzone-d3
down the drain.[3][4] Avobenzone and its degradation products are known to be harmful to
aquatic ecosystems.[1][5][6]

Logical Workflow for Avobenzone-d3 Disposal
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Caption: Decision workflow for the proper segregation and disposal of Avobenzone-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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